Cas no 1008-30-6 (4-Phenyl-2,4-dihydro-3h-1,2,4-triazol-3-one)

• Product Name: 4-Phenyl-2,4-dihydro-3h-1,2,4-triazol-3-one
• CAS No: 1008-30-6
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD00266689
• CID: 170859
• PubChem ID: 261419
• Update Time: 2025-04-19

4-Phenyl-2,4-dihydro-3h-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-1H-1,2,4-triazol-5(4H)-one
• 4-Phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• 3H-1,2,4-Triazol-3-one,2,4-dihydro-4-phenyl-
• 4-phenyl-1H-1,2,4-triazol-5-one
• 4-phenyl-1,2,4-triazolin-5-one
• 4-phenyl-2,4-dihydro-[1,2,4]triazol-3-one
• 4-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-one
• phenyldihydrotriazolone
• 2,4-Dihydro-4-phenyl-3H-1,2,4-triazol-3-one
• 4,5-Dihydro-5-oxo-4-phenyl-1H-1,2,4-triazole, (1,5-Dihydro-5-oxo-4H-1,2,4-triazol-4-yl)benzene
• MLS000736464
• DTXSID50294013
• NSC93434
• NSC 93434
• 4-phenyl-2,4-dihydro[1,2,4]triazol-3-one
• HMS2652F13
• CHEMBL1872813
• SCHEMBL3518937
• MFCD00266689
• EN300-30636
• AKOS017269436
• 5N-071
• NCIOpen2_001519
• 1008-30-6
• AT33263
• J-515931
• BAA00830
• FT-0680457
• SMR000338414
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-4-phenyl-
• AKOS005070571
• NSC-93434
• 4-phenyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• Z57469886
• CS-0034583
• UYVVGXZLFHZTKT-UHFFFAOYSA-N
• 4-phenyl-2H-1,2,4-triazol-3-one
• 4-Phenyl-2,4-dihydro-3h-1,2,4-triazol-3-one

• MDL： MFCD00266689
• Inchi： 1S/C8H7N3O/c12-8-10-9-6-11(8)7-4-2-1-3-5-7/h1-6H,(H,10,12)
• InChI Key： UYVVGXZLFHZTKT-UHFFFAOYSA-N
• SMILES： O=C1NN=CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.32
• Melting Point: 184-186°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.665
• PSA: 50.68000
• LogP: 0.56060

4-Phenyl-2,4-dihydro-3h-1,2,4-triazol-3-one Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：Hazard Codes Xi

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles